Cas no 1863507-27-0 (Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate)

• Product Name: Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate
• CAS No: 1863507-27-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5041292
• PubChem ID: 154581980
• Update Time: 2026-02-28

Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate
• MFCD32856541
• D81586
• Ethyl2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate
• BS-48058
• ethyl 2-(1,5-dimethylpyrazol-4-yl)acetate
• 1863507-27-0
• CS-0162882

• Inchi： 1S/C9H14N2O2/c1-4-13-9(12)5-8-6-10-11(3)7(8)2/h6H,4-5H2,1-3H3
• InChI Key： JEKDBLLZLNGWFG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.1

Additional information on Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate

Ethyl 2-(1,5-Dimethyl-1H-Pyrazol-4-Yl)Acetate: A Comprehensive Overview

Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate, with CAS No. 1863507-27-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of esters and features a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The structure of this compound includes an ethyl group attached to the acetate moiety, making it a versatile building block for various chemical reactions and applications.

The pyrazole ring in Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate is a key structural element that contributes to its unique chemical properties. Pyrazoles are known for their stability and ability to participate in hydrogen bonding, which makes them valuable in drug design and catalysis. Recent studies have highlighted the potential of pyrazole-containing compounds in the development of new pharmaceuticals, particularly in targeting specific enzymes and receptors.

One of the most notable applications of Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate is in the synthesis of bioactive molecules. Researchers have explored its use as an intermediate in the construction of complex organic frameworks. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a precursor for the synthesis of potential anticancer agents. The ability to modify the substituents on the pyrazole ring allows for fine-tuning of pharmacokinetic properties, making it a valuable tool in drug discovery.

In addition to its role in medicinal chemistry, Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate has also found applications in materials science. Its ester functionality makes it suitable for use in polymer synthesis and as a reactive intermediate in click chemistry reactions. A recent advancement reported in Macromolecules showcased its utility in creating stimuli-responsive polymers, which have potential applications in drug delivery systems and smart materials.

The synthesis of Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate typically involves multi-step organic reactions. A common approach includes the formation of the pyrazole ring via cyclization reactions followed by esterification to introduce the ethyl acetate group. Optimization of reaction conditions has been a focus area for chemists to enhance yield and purity. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while maintaining product quality.

From an analytical standpoint, Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies provide insights into its molecular structure and intermolecular interactions. Furthermore, computational chemistry methods like DFT (Density Functional Theory) have been utilized to predict its electronic properties and reactivity under various conditions.

Recent research has also delved into the environmental impact and biodegradation pathways of Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-Yl)Acetate. Understanding its persistence in different environments is crucial for assessing its safety profile and ecological footprint. Studies conducted under simulated environmental conditions suggest that this compound undergoes hydrolysis under alkaline conditions, leading to its eventual breakdown into less complex molecules.

In conclusion, Ethyl 2-(1,5-dimethyl-1H-pyrazol-4-Yl)Acetate (CAS No. 1863507-27-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses and optimize synthetic routes, this compound is poised to play an even more significant role in advancing chemical innovation.